Cas no 1622-55-5 (9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%))

• Product Name: 9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%)
• CAS No: 1622-55-5
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• MDL: MFCD00808048
• CID: 83836
• PubChem ID: 768492
• Update Time: 2025-11-02

9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%) Chemical and Physical Properties

Names and Identifiers

• 9, 10-Dihydro-4H-benzo[4, 5]cyclohepta[1, 2-b]thiophen-4-one
• 9,10-Dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thiophen-4-one
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]-4-thiophenone
• 9,10-DIHYDRO-4-H-BENZO{4,5}CYCLOHEPTA-{1,2-B}-4-THIOPHENE
• 4-Oxo-9,10-dihydro-4H-benzo(4,5)-cyclohepta-(1,2b)thiophene
• 4,5-dihydrobenzo[1,2]cyclohepta[3,4-b]thiophen-10-one
• 4-Oxo-9,10-dihydro-4H-benzo-(4,5)-cyclohepta-(1,2b)thiophene
• 4-OXO-9,10-DIHYDRO-4H-BENZO(4,5)CYCLOHEPTO(1,2.B)THIOPHENE
• 9,10-dihydro-1-thiabenzo[f]azulen-4-one
• 9,10-dihydro-1-thiabenzo[f]azulene-4-one
• 9,10-dihydro-4H-4-oxobenzo<4,5>cyclohepta<1,2-b>thiophene
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta [b]-thiophen-4-one
• 9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-4-one
• 9,10-dihydro-4H-benzo<4,5>cyclohepta<1,2-b>thiophen-4-one
• 9,10-dihydro-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one
• HMS1608A08
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one (90%)
• FT-0666903
• CS-0447702
• SR-01000400070-1
• J-515912
• DTXSID80354311
• MFCD00808048
• 1622-55-5
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one (90per cent)
• J-009913
• AKOS001484793
• EU-0034727
• SCHEMBL3036634
• 9,10-dihydro-1-thia-benzo[f]azulene-4-one
• A852223
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one
• JAGBUENUSNSSFW-UHFFFAOYSA-N
• A1-00138
• SR-01000400070
• 6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-2-one
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[b] -thiophen-4-one
• 9,10-Dihydro-1-thia-benzo[f]azulen-4-one
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[b]-thiophen-4-one
• 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one;
• AE-641/30102053
• DB-064450
• 4H-Benzo[4,5]cyclohepta[1,2-b]thiophen-4-one, 9,10-dihydro-
• 6-THIATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),3(7),4,10,12-PENTAEN-2-ONE
• G68570
• 9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%)

• MDL： MFCD00808048
• Inchi： 1S/C13H10OS/c14-13-10-4-2-1-3-9(10)5-6-12-11(13)7-8-15-12/h1-4,7-8H,5-6H2
• InChI Key： JAGBUENUSNSSFW-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C3C=CC=CC=3CCC1=2)=O

Computed Properties

• Exact Mass: 214.04500
• Monoisotopic Mass: 214.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.262
• Boiling Point: 371.1°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.644
• PSA: 45.31000
• LogP: 3.07770

9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 9,10-Dihydro-4H-benzo4,5cyclohepta1,2-bthiophen-4-one (90%)

Introduction to 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one (90%) and Its Significance in Modern Chemical Research

9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one (90%) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1622-55-5, is a derivative of the benzo[b]thiophene scaffold, which is well-known for its structural versatility and biological activity. The high purity (90%) of this product ensures that researchers can conduct experiments with minimal interference from impurities, making it an invaluable asset in both academic and industrial settings.

The molecular structure of 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one features a fused ring system consisting of a benzene ring, a thiophene ring, and a cycloheptane moiety. This unique arrangement contributes to its distinctive chemical properties, including moderate solubility in organic solvents and a relatively stable thermal profile. These characteristics make it suitable for a wide range of applications, from serving as an intermediate in the synthesis of more complex molecules to acting as a building block in the development of novel materials.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in pharmaceuticals and agrochemicals. The presence of the thiophene ring in 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one imparts unique electronic properties that have been exploited in the design of organic semiconductors and light-emitting diodes (OLEDs). Furthermore, researchers have explored its utility as a precursor in the synthesis of bioactive compounds that exhibit antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one is its role in medicinal chemistry. The benzo[b]thiophene core is a common motif in many drugs used to treat various conditions, including neurological disorders and cardiovascular diseases. By studying this compound, scientists aim to uncover new pharmacophores that could lead to the development of more effective therapeutic agents. For instance, recent studies have demonstrated that derivatives of this compound can modulate certain biological pathways by interacting with specific target proteins.

The synthesis of 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The 90% purity specification indicates that the product has undergone rigorous purification steps, such as recrystallization or chromatography, to remove potential contaminants. This level of purity is essential for applications where even trace impurities could affect the outcome of experiments or the performance of final products.

In addition to its pharmaceutical applications, 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one has shown promise in materials science. Its ability to form stable complexes with metals makes it useful as a ligand in catalytic systems. Researchers have investigated its use in transition metal-catalyzed reactions where it acts as a chelating agent to enhance reaction efficiency. Furthermore, its electronic properties have been explored for potential use in organic photovoltaics and sensors.

The latest research on 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one has focused on its role as a scaffold for drug discovery. Computational modeling studies have identified key structural features that contribute to its biological activity. These insights have guided the design of novel analogs with enhanced potency and reduced side effects. For example, modifications to the thiophene ring have been shown to improve binding affinity to certain enzymes involved in disease pathways.

Another area of interest is the use of 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one in green chemistry initiatives. Its synthesis has been optimized to minimize waste and reduce energy consumption through solvent-free reactions and catalytic methods. These approaches align with global efforts to develop more sustainable chemical processes that are environmentally friendly.

The commercial availability of high-purity 9,10-Dihydro-4H-benzo[4,5c]cyclohepta[1,2-b]thiophen-4-one (90%) from reputable suppliers has significantly facilitated research activities across various disciplines. Academic laboratories and industrial R&D teams alike benefit from access to this compound due to its versatility and reliability. As demand grows for specialized chemicals like this one، manufacturers continue to refine production methods to meet stringent quality standards.

In conclusion,9,10-Dihydro-4H-benzo\[b\]-\[b\]-b-thiophene\[b\]-\[b\]-one (CAS no 1622\-55\-5) remains a critical compound with diverse applications spanning pharmaceuticals、materials science，and beyond。Its unique structure、biological activity，and synthetic accessibility make it an indispensable tool for researchers seeking innovative solutions。With ongoing advancements in chemical synthesis and computational modeling，the potential uses for this compound are expected to expand further，driving progress across multiple scientific fields。